Cas no 1209192-01-7 ((5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate
• CAS No: 1209192-01-7
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 6336542
• PubChem ID: 45513108
• Update Time: 2025-11-02

(5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate
• AKOS024653150
• 1209192-01-7
• F2496-2338
• (5-phenylisoxazol-3-yl)methyl 5-phenyloxazole-2-carboxylate

• Inchi： 1S/C20H14N2O4/c23-20(19-21-12-18(25-19)15-9-5-2-6-10-15)24-13-16-11-17(26-22-16)14-7-3-1-4-8-14/h1-12H,13H2
• InChI Key： NWDFWIKJHAAOKW-UHFFFAOYSA-N
• SMILES： O1C(=CC(COC(C2=NC=C(C3C=CC=CC=3)O2)=O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 346.09535693g/mol
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate

Comprehensive Overview of (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate (CAS No. 1209192-01-7)

The compound (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate (CAS No. 1209192-01-7) is a specialized organic molecule featuring a unique combination of oxazole and phenyl moieties. This structure makes it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The presence of both 1,2-oxazole and 1,3-oxazole rings in its backbone contributes to its versatility in chemical synthesis and potential biological activity.

Researchers and industry professionals often search for CAS 1209192-01-7 due to its relevance in drug discovery and development. The compound's dual oxazole-phenyl structure is particularly intriguing for designing novel enzyme inhibitors or receptor modulators. Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate, as they offer promising scaffolds for addressing complex biological targets.

From a synthetic chemistry perspective, the ester linkage in 5-phenyl-1,3-oxazole-2-carboxylate moiety provides opportunities for further derivatization. This characteristic makes CAS No. 1209192-01-7 valuable for creating diverse molecular libraries. The compound's stability under various conditions and its compatibility with common organic solvents are frequently discussed topics in chemical forums and research publications.

The application potential of (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate extends to materials science, where its aromatic systems could contribute to advanced polymer development. The phenyl-oxazole combination is known to influence electronic properties, making this compound potentially useful in organic electronics and optoelectronic devices. Current market analysis shows increasing interest in such functional materials for next-generation technologies.

Quality control and analytical methods for CAS 1209192-01-7 are critical considerations for researchers. Standard characterization techniques including NMR, HPLC, and mass spectrometry are typically employed to verify the purity and identity of this compound. The growing emphasis on reproducibility in scientific research has made proper compound characterization a hot topic in chemical communities.

Safety profiles and handling guidelines for (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate are frequently searched by laboratory personnel. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. The compound's stability data and storage recommendations are important practical considerations for end-users.

The commercial availability of CAS 1209192-01-7 has improved in recent years, reflecting its growing importance in research applications. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 98% for standard research use. The pricing trends and supply chain dynamics for such specialized chemicals are closely monitored by procurement specialists in the pharmaceutical and chemical industries.

Future research directions for (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate may explore its potential in green chemistry applications. The development of more sustainable synthetic routes for this and related oxazole-phenyl derivatives aligns with current industry trends toward environmentally friendly processes. This aspect is particularly relevant given the increasing regulatory focus on sustainable chemical production.

Patent landscape analysis reveals growing intellectual property activity surrounding CAS 1209192-01-7 and its structural analogs. The compound's unique features make it a valuable building block in proprietary chemical compositions, particularly in therapeutic areas where heterocyclic compounds show promise. This intellectual property dimension adds another layer of commercial significance to this chemical entity.

In conclusion, (5-phenyl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate (CAS No. 1209192-01-7) represents an important compound at the intersection of medicinal chemistry and materials science. Its distinctive oxazole-phenyl architecture, synthetic versatility, and potential applications continue to drive research interest and commercial development in this specialized chemical space.